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‘ Compound of Interest

Compound Name: 2-Vanillin-d3
Cat. No.: B13438151

An In-depth Technical Guide to 2-Vanillin-d3

Abstract

This technical guide provides a comprehensive overview of 2-Vanillin-d3 (2-Hydroxy-3-methoxybenzaldehyde-d3), a deuterated analog of 2-vanillin.
standard in quantitative mass spectrometry. The guide aims to offer both foundational knowledge and practical insights into the utilization of this stabl

Introduction

2-Vanillin, or 2-hydroxy-3-methoxybenzaldehyde, is an organic compound and an isomer of the more commonly known vanillin (4-hydroxy-3-methoxy
its chemical behavior.

2-Vanillin-d3 is the deuterated form of 2-vanillin, where three hydrogen atoms in the methoxy group are replaced by deuterium atoms. This isotopic <
ionization effects, effectively normalizing variations in sample preparation and instrument response.[5][6] This guide will explore the essential technic

Chemical Structure and Isotopic Labeling

The chemical structure of 2-Vanillin-d3 is fundamental to its function. The molecule consists of a benzene ring substituted with a hydroxyl group, a dt

Significance of Deuterium Labeling: The three deuterium atoms on the methoxy group provide a stable, non-radioactive isotopic label. This specific pl
spectrometer.[6]

graph "Chemical Structure of 2-Vanillin-d3" {
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}

Caption: A general workflow for the synthesis of 2-Vanillin-d3.

Detailed Protocol:

Reaction Setup: In a round-bottom flask, dissolve 2,3-dihydroxybenzaldehyde in a suitable polar aprotic sol\
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Base Addition: Add a slight excess of a weak base, such as potassium carbonate, to deprotonate the more acic

Methylation: Add deuterated methyl iodide (CDsI) to the reaction mixture. The amount should be stoichiometr:

Reaction: Stir the mixture at room temperature or under gentle reflux for several hours until the reaction :

Workup: After cooling, filter the mixture to remove the base. Quench the reaction by adding water.

Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent undel

Analytical Characterization

The identity and purity of 2-Vanillin-d3 are confirmed using various analytical techniques, with Mass Spectro

Mass Spectrometry (MS): MS is used to confirm the molecular weight and the incorporation of deuterium atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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1H NMR: The proton NMR spectrum will show the absence of a signal for the methoxy protons, which is typicall

13C NMR: The carbon NMR spectrum will show a characteristic triplet for the deuterated methoxy carbon due t¢

Analytical Workflow for Quality Control:

“dot
digraph "Analytical Workflow" {
graph [rankdir="TB", splines=ortho];
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"1;
edge [fontname="Arial", fontsize=9, color="#5F6368"];

sample [label="2-Vanillin-d3 Sample", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];
dissolve [label="Dissolve in appropriate solvent\n(e.g., Acetonitrile for LC-MS, CDC13 for NMR)"];

lcms [label="LC-MS Analysis"];

nmr [label="NMR Spectroscopy\n(*H and *3C)"1;

data lcms [label="Confirm Molecular Weight\n(m/z = 155) and Purity"];

data nmr [label="Confirm Structure and\nIsotopic Labeling Position"];

report [label="Generate Certificate of Analysis", shape=document, style=filled, fillcolor="#FBBC05", fontcolo

sample -> dissolve;
dissolve -> 1lcms;
dissolve -> nmr;
lcms -> data lcms;
nmr -> data nmr;
data_lcms -> report;
data _nmr -> report;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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